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Compound of Interest

Compound Name: Indene

Cat. No.: B144670

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and procedural guidance for the safe handling and disposal of Indene in a
laboratory setting. It is intended for researchers, scientists, and professionals in drug
development to minimize risks and ensure a safe working environment.

Indene Hazard Summary & Properties

Indene is a flammable liquid that is harmful by inhalation and if swallowed.[1] It can cause
irritation to the skin, eyes, and respiratory system.[1][2] A significant and dangerous property of
Indene is its tendency to form explosive peroxides upon prolonged exposure to air and light.[1]

Table 1: Indene Hazard Classification
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Hazard Type

Description

Flammability

Flammable liquid and vapor. Vapors may form
explosive mixtures with air and can travel to an

ignition source and flash back.[3][4]

Health Hazards

Harmful if swallowed; aspiration into the lungs
may cause chemical pneumonitis and can be
fatal.[1][3][5] Harmful if inhaled, causing

respiratory irritation, dizziness, and drowsiness.

[1](2]

Contact Hazards

Causes skin and eye irritation.[1][2] Prolonged

contact may lead to dermatitis.[1]

Reactivity

Can form potentially explosive peroxides when
exposed to air and light.[1] It is incompatible

with strong oxidizing agents and strong acids.[2]

Environmental

Toxic to aquatic organisms.[1][4]

Table 2: Physical and Chemical Properties of Indene

Property Value
CAS Number 95-13-6[3]
Molecular Formula CoHs[6]

Boiling Point 181 - 182 °C (358 - 360 °F)[3][7]
Melting Point -5t0 -3 °C (23 - 27 °F)[3][7]

Flash Point 58 °C (136.4 °F) - Closed Cupl[5][7]
Density 0.996 g/cm?3 at 25 °C (77 °F)[3][7]

Vapor Pressure

1.7 hPa at 20 °C[7]

ACGIH TLV (TWA) 5 ppm([4]
NIOSH REL (TWA) 10 ppm[1]
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Personal Protective Equipment (PPE) for Routine

Operations

A thorough risk assessment must be conducted before handling Indene.[8] The following PPE

IS mandatory to prevent exposure.

Table 3: Required Personal Protective Equipment (PPE)

Protection Type

Specification

Purpose

Chemical splash goggles or a

face shield worn over safety

Protects eyes and face from

Eye/Face o )
glasses with side shields.[1][6] splashes and vapors.
[8]
Chemical-resistant gloves
(e.g., Nitrile, PVC).[1][8] Glove Prevents direct skin contact.
Hand suitability depends on the Contaminated gloves must be
frequency and duration of replaced immediately.[1]
contact.[1]
Flame-retardant and anti-static ) ]
Protects skin and clothing from
lab coat or overalls.[3][8] A _ o
Body spills and potential fire

PVC apron can provide

additional protection.[1]

hazards.

Respiratory

All handling of Indene must
occur in a certified chemical
fume hood or a well-ventilated
area.[2][8]

Prevents inhalation of harmful

vapors.

Footwear

Closed-toe, non-sparking

safety footwear.[1]

Protects feet from spills and

provides stability.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety. The following steps outline the

procedure for handling Indene from preparation to post-handling cleanup.
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Experimental Protocol for Handling Indene:
e Preparation:
o Ensure a certified chemical fume hood is fully operational.
o Verify that a safety shower and eyewash station are accessible and unobstructed.[2]

o Remove all potential ignition sources from the work area, including open flames, hot
surfaces, and spark-producing equipment.[2][7]

o Assemble and ground/bond all containers and receiving equipment to prevent static
electricity discharge.[1][3][9] Use only non-sparking tools.[3][10]

o Don all required PPE as specified in Table 3.
e Handling and Storage:
o Conduct all transfers and manipulations of Indene inside the chemical fume hood.[8]

o Avoid all personal contact, including inhalation of vapors and direct contact with skin and
eyes.[1][7]

o Keep containers tightly closed when not in use.[5][7]

o Peroxide Formation: Long-term exposure to air and light can form explosive peroxides.[1]
Record the date of receipt and the date the container is first opened. Unopened containers
should be used within 18 months, and opened containers should be disposed of or tested
for peroxides after 12 months.[1]

o Store Indene in a cool, dry, well-ventilated area designated for flammable liquids, away
from sunlight, air, and incompatible materials like oxidizing agents.[2][7]

e Post-Handling:
o Wipe down the work area with an appropriate solvent.

o Properly seal and label any containers of Indene for storage.
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o Remove PPE carefully to avoid contaminating skin.
o Dispose of contaminated gloves and other disposable materials as hazardous waste.[6]
o Wash hands thoroughly with soap and water after completing work.[2][6]
Emergency and Disposal Plans
Spill Response Protocol:
In the event of a spill, immediate and correct action is crucial.
o Evacuate: Alert personnel in the immediate area and evacuate if necessary.[2]

» Control Vapors & Ignition Sources: Remove all ignition sources and ensure ventilation (if safe
to do so).[2]

o Containment: For minor spills, absorb the liquid using a non-flammable absorbent material
such as vermiculite, sand, or dry earth.[2][8] Do not use combustible materials like paper
towels.[8]

» Collection: Use non-sparking tools to collect the absorbed material and place it into a sealed,
properly labeled container for hazardous waste.[2][9]

o Decontamination: Ventilate and wash the spill area after cleanup is complete.[2]

First Aid Measures:
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Exposure Route First Aid Procedure

Immediately flush eyes with fresh running water
Eye Contact for at least 15 minutes, keeping eyelids open.[1]

[2] Seek medical attention.

Immediately remove all contaminated clothing.
Skin Contact Flush skin and hair with running water and soap,
if available.[1][2]

Move the person to fresh air. If breathing is

difficult or has stopped, provide respiratory

Inhalation ] ) ] )
support and seek immediate medical attention.
[11[]
Do NOT induce vomiting.[6][7] There is a high
) risk of the chemical being aspirated into the
Ingestion

lungs.[1][3] Rinse the mouth with water and

seek immediate medical attention.[6][7]

Disposal Plan:

All Indene waste, including contaminated absorbents and PPE, is considered hazardous
waste.

» Waste Collection: Collect all Indene-containing waste in a designated, compatible, and
clearly labeled hazardous waste container.[8][10] The label should include "Hazardous
Waste," the chemical name "Indene,"” and identify its hazards (e.g., Flammable, Toxic).[10]

e Segregation: Do not mix Indene waste with other waste streams, especially incompatible
materials like oxidizers.[8]

» Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[1][2]
All waste must be handled in accordance with local, state, and federal regulations.[1] Do not
pour Indene down the drain.[8]

Mandatory Visualization: Indene Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling of Indene, from
initial preparation to final waste disposal.

1. Preparation Phase

Verify Fume Hood &
Safety Equipment

Don Required PPE
(Gloves, Goggles, Lab Coat)

Remove Ignition Sources
& Ground Equipment

Proceed to handling

2. Handling Phase

Handle Indene Inside
Fume Hood

-~
~~_

-~

=~~~ _If exposure occurs

AN 4, EmergeﬁEyP,rgcedures

Store in Tightly Sealed
Container Away from
Light & Air

Spill Response: First Aid:

Evacuate, Contain, Clean Flush Skin/Eyes, Move to Fresh Air

Generate waste

3. Post—Han(#ing & Disposal

Collect Waste in Labeled
Hazardous Container

;

Clean Work Area

;

Remove & Dispose of
Contaminated PPE

;

Wash Hands Thoroughly
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Caption: Logical workflow for the safe handling of Indene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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